Cas no 80038-04-6 (Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI))
![Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI) structure](https://www.kuujia.com/scimg/cas/80038-04-6x500.png)
80038-04-6 structure
Product name:Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI)
Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI)
- LogP
- 2-amino-8-(4-amino-1-oxido-2H-quinolin-1-ium-1-yl)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
- N-(deoxyguanosin-C(8)-yl)-4-aminoquinoline 1-oxide
- SCHEMBL14809864
- DTXSID401000928
- 8-(4-Amino-1-oxo-1,2-dihydro-1lambda~5~-quinolin-1-yl)-9-(2-deoxypentofuranosyl)-2-imino-3,9-dihydro-2H-purin-6-ol
- 80038-04-6
-
- Inchi: InChI=1S/C19H21N7O5/c20-10-5-6-26(30,11-4-2-1-3-9(10)11)19-22-15-16(23-18(21)24-17(15)29)25(19)14-7-12(28)13(8-27)31-14/h1-5,12-14,27-28H,6-8,20H2,(H3,21,23,24,29)/t12-,13+,14+,26?/m0/s1
- InChI Key: FWZAPBUJXNZPES-LQHRCAOOSA-N
- SMILES: C1C=C(C2=CC=CC=C2[N+]1(C3=NC4=C(N3C5CC(C(O5)CO)O)N=C(NC4=O)N)[O-])N
Computed Properties
- Exact Mass: 427.16041680g/mol
- Monoisotopic Mass: 427.16041680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 809
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Tautomer Count: 18
- Topological Polar Surface Area: 179Ų
- Surface Charge: 0
Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI) Related Literature
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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